Cas no 62345-13-5 (1,4-Naphthalenedione, 2,3,6-trihydroxy-)

• Product Name: 1,4-Naphthalenedione, 2,3,6-trihydroxy-
• CAS No: 62345-13-5
• MF: C₁₀H₆O₅
• MW: 206.151643276215
• CID: 448671
• PubChem ID: 135591013
• Update Time: 2025-04-19

1,4-Naphthalenedione, 2,3,6-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 2,3,6-trihydroxy-
• 1,4,6-trihydroxynaphthalene-2,3-dione
• 62345-13-5
• SCHEMBL5810605
• DTXSID70630035

• Inchi： 1S/C10H6O5/c11-4-1-2-5-6(3-4)8(13)10(15)9(14)7(5)12/h1-3,11,14-15H
• InChI Key： KSJXJDQYBZIEGQ-UHFFFAOYSA-N
• SMILES： OC1=C(C(C2C=CC(=CC=2C1=O)O)=O)O

Computed Properties

• Exact Mass: 206.02148
• Monoisotopic Mass: 206.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83